Cas no 1335934-98-9 ((2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol
• CAS No: 1335934-98-9
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5582034
• PubChem ID: 131146613
• Update Time: 2025-10-24

(2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-OL
• (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethanol
• Benzeneethanol, β-amino-2-bromo-6-chloro-, (βS)-
• EN300-1897993
• (S)-2-AMINO-2-(2-BROMO-6-CHLOROPHENYL)ETHAN-1-OL
• Y13038
• 1335934-98-9
• (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-5-2-1-3-6(10)8(5)7(11)4-12/h1-3,7,12H,4,11H2/t7-/m1/s1
• InChI Key： QSBIUTUSSXOJJP-SSDOTTSWSA-N
• SMILES： BrC1C=CC=C(C=1[C@@H](CO)N)Cl

Computed Properties

• Exact Mass: 248.95560g/mol
• Monoisotopic Mass: 248.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.644±0.06 g/cm3(Predicted)
• Boiling Point: 374.1±37.0 °C(Predicted)
• pka: 12.19±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol

Comprehensive Analysis of (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol (CAS No. 1335934-98-9): Properties, Applications, and Research Insights

The compound (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol (CAS No. 1335934-98-9) is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a bromine and chlorine substitution on the phenyl ring, make it a valuable intermediate for drug discovery and asymmetric synthesis. Researchers and industry professionals are increasingly interested in this compound due to its role in developing targeted therapies and enzyme inhibitors.

One of the most searched questions about (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol revolves around its synthetic routes and optical purity. The compound's stereochemistry (2S configuration) is critical for its biological activity, as enantiopure amino alcohols are often used in catalysis and medicinal chemistry. Recent studies highlight its utility in constructing chiral ligands for transition-metal catalysts, a topic trending in green chemistry discussions.

From an SEO perspective, users frequently search for "CAS 1335934-98-9 supplier" or "(2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol synthesis protocol," reflecting industrial demand. The compound's solubility in organic solvents (e.g., DMSO, methanol) and its melting point (typically 120–125°C) are also common queries. These properties are essential for formulation scientists working on drug delivery systems, a hot topic in biopharmaceutical innovation.

In the context of AI-driven drug design, (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol has gained attention as a scaffold for machine learning-based molecular optimization. Its hydrogen-bonding capacity and rigid aromatic core align with current trends in fragment-based drug discovery. Notably, its logP value (estimated at 2.1–2.5) suggests moderate lipophilicity, making it suitable for blood-brain barrier penetration studies—a key focus in neuropharmacology research.

Environmental and safety data for CAS No. 1335934-98-9 are another trending search category. While not classified as hazardous under major regulatory frameworks, proper laboratory handling (e.g., glove boxes for moisture-sensitive reactions) is recommended. This aligns with the growing emphasis on sustainable lab practices and occupational health in chemical industries.

The compound's NMR spectra (particularly ¹H and ¹³C) show characteristic peaks at 7.2–7.8 ppm (aromatic protons) and 50–60 ppm (chiral carbon), which are frequently referenced in QC analytical methods. These spectral features support its identification in high-throughput screening workflows, a technique dominating precision medicine research.

Future applications of (2S)-2-amino-2-(2-bromo-6-chlorophenyl)ethan-1-ol may expand into bioconjugation chemistry, given its reactive amino and hydroxyl groups. This potential intersects with the booming field of antibody-drug conjugates (ADCs), where linker stability and site-specific modification are critical challenges being addressed by researchers worldwide.